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Compound of Interest

Compound Name:
N-ethyl-4-

nitrobenzenesulfonamide

Cat. No.: B187138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
ethyl-4-nitrobenzenesulfonamide. The information is intended for qualified professionals in

research and development environments. All procedures should be conducted in accordance

with institutional and national safety regulations.

Chemical and Physical Properties
N-ethyl-4-nitrobenzenesulfonamide is an organic compound that is typically a solid at room

temperature.[1] While specific quantitative data is limited, the following table summarizes its

key chemical identifiers.

Property Value

Chemical Formula C₈H₁₀N₂O₄S

Molecular Weight 230.24 g/mol [1]

CAS Number 28860-08-4

Synonyms Benzenesulfonamide, N-ethyl-4-nitro-
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b187138?utm_src=pdf-interest
https://www.benchchem.com/product/b187138?utm_src=pdf-body
https://www.benchchem.com/product/b187138?utm_src=pdf-body
https://www.benchchem.com/product/b187138?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-n-bis-2-chloroethyl-4-nitro-benzenesulfonamide.pdf
https://www.chemicalbook.com/msds/n-n-bis-2-chloroethyl-4-nitro-benzenesulfonamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) for N-ethyl-4-nitrobenzenesulfonamide are not readily available in the

public domain, data from structurally similar compounds, such as other

nitrobenzenesulfonamides, suggest that this compound should be handled with care. The

primary hazards are presumed to be:

Skin Irritation: Similar sulfonamides are known to cause skin irritation.[2]

Eye Irritation: May cause serious eye irritation.[2]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2]

Due to the presence of the nitro group, there is also a potential for reactivity, and the compound

should be kept away from strong oxidizing agents and bases.[3]

Experimental Protocols: Safe Handling Procedures
Adherence to strict safety protocols is mandatory when handling N-ethyl-4-
nitrobenzenesulfonamide. The following are general procedures that should be adapted to

specific experimental needs and institutional guidelines.

Engineering Controls
All work with N-ethyl-4-nitrobenzenesulfonamide should be performed in a well-ventilated

area.[4]

For procedures that may generate dust, such as weighing or transfer of solids, a certified

chemical fume hood is required.[3]

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Weighing and Transfer of Solid Compound
Preparation: Designate a specific area within the chemical fume hood for weighing. Cover

the work surface with absorbent, disposable bench paper.

Personal Protective Equipment (PPE): Don appropriate PPE as outlined in Section 4.
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Weighing: Use a tared weigh boat or glassine paper. Carefully transfer the desired amount of

N-ethyl-4-nitrobenzenesulfonamide using a clean spatula. Avoid creating dust.

Transfer: To transfer the weighed solid to a reaction vessel, gently tap the weigh boat or

paper. Use a funnel if the vessel opening is narrow.

Cleaning: After transfer, decontaminate the spatula and weighing area. Dispose of the weigh

boat or paper in a designated hazardous waste container.

Dissolution of the Compound
Preparation: Place the vessel containing the weighed N-ethyl-4-nitrobenzenesulfonamide
in the chemical fume hood.

Solvent Addition: Slowly add the desired solvent to the vessel, directing the stream to the

side of the vessel to avoid splashing.

Dissolution: If necessary, gently swirl or stir the mixture to aid dissolution. Avoid vigorous

shaking that could create aerosols. If heating is required, use a controlled heating mantle

and a condenser.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following diagram

illustrates the decision-making process for PPE selection when handling N-ethyl-4-
nitrobenzenesulfonamide.
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PPE Selection for N-ethyl-4-nitrobenzenesulfonamide

Risk Assessment

Personal Protective Equipment

Assess the Task
(e.g., weighing, dissolution, reaction)

Eye and Face Protection

Always Required

Hand Protection

Always Required

Body Protection

Always Required

Respiratory Protection

If dust is generated

Chemical safety goggles (EN166 compliant) Face shield (in addition to goggles for splash risk) Chemical-resistant gloves (Nitrile rubber recommended) Laboratory coat NIOSH-approved respirator with particulate filter (if engineering controls are insufficient)
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First Aid for N-ethyl-4-nitrobenzenesulfonamide Exposure

Exposure Occurs

What is the route of exposure?

Inhalation

Breathing

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Swallowed

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water.

Rinse with water for 15 minutes.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Notify Supervisor and Safety Officer

Assess the Spill
(Size and Hazard Level)

Small, Controllable Spill

Small

Large or Uncontrolled Spill

Large

Don Appropriate PPE Activate Emergency Response Team

Contain the Spill

Clean Up Spill with Absorbent Material

Decontaminate the Area

Dispose of Waste in a Sealed Container

Complete a Spill Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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